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Introduction

The formyl group is a fundamental building block in organic synthesis, serving as a precursor to
a vast array of functional groups and a key feature in many pharmaceuticals and bioactive
molecules. Traditional methods for introducing an aldehyde functionality can require harsh
conditions or sensitive reagents. The use of formyl radical precursors offers a powerful and
often milder alternative, enabling novel transformations and functional group tolerance. This
document provides detailed protocols and application notes for the synthesis of aldehydes
utilizing formyl radical precursors, with a focus on recent advancements in photocatalytic
methods.

l. Photocatalytic Hydroformylation of Alkenes using
o-Chloro N-Methoxyphthalimides

A recently developed method leverages a-chloro N-methoxyphthalimides for the generation of
formyl radicals under mild photoredox conditions. This approach allows for the selective
hydroformylation of a variety of alkenes with excellent chemoselectivity and regioselectivity.[1]
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Reaction Principle
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The reaction proceeds through the generation of a formyl radical from an a-chloro N-
methoxyphthalimide precursor, which then adds to an alkene. The process is facilitated by a
photocatalyst under visible light irradiation.[1][2][3][4]

Experimental Workflow
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Reaction Setup
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Step 1: N-Formylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1212396#protocols-for-synthesizing-aldehydes-via-
formyl-radical-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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